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PIKfyve-IN-2 Stock Solution & Stability Data

Property Specification / Value

Molecular Weight 414.46 g/mol [1]

Recommended Solvent DMSO [1]

Typical Stock Concentration 1.67 mg/mL (4.03 mM) [1]

Solubility in DMSO 1.67 mg/mL (requires ultrasonic and warming to 60°C) [1]

Storage Condition Estimated Stability

Powder (at -20°C) 3 years [1]

Powder (at 4°C) 2 years [1]

Stock Solution (at -80°C) 6 months [1]

Stock Solution (at -20°C) 1 month [1]
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Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a PIKfyve-IN-2 stock solution? DMSO is the recommended

and typically the only suitable solvent for preparing concentrated stock solutions of PIKfyve-IN-2. The

compound has low solubility in aqueous buffers, and a specific protocol is needed for DMSO: you must use

newly opened, anhydrous DMSO and employ ultrasonication while warming the solution to 60°C to

achieve complete dissolution at 1.67 mg/mL [1]. Hygroscopic DMSO that has absorbed water from the air

can significantly reduce the compound's solubility.

Q2: How should I store my PIKfyve-IN-2 stock solutions, and how long are they stable? For long-term

stability, aliquot your stock solution and store it at -80°C, where it is stable for approximately 6 months [1].

For short-term, frequent use, storage at -20°C is acceptable, but the solution should be used within 1 month

[1]. Always avoid repeated freeze-thaw cycles, as this can lead to compound degradation and a loss of

potency.

Q3: Why is my PIKfyve-IN-2 precipitating out of solution when I add it to my cellular assay?

Precipitation is a common issue when adding a concentrated DMSO stock to an aqueous cellular medium.

This is likely due to the "spring and parachute" effect [2]. The compound rapidly dissolves (the "spring")

creating a supersaturated solution, but then precipitates (the "parachute" fails) back to its stable, low-

solubility crystalline form. To mitigate this, you can ensure your stock solution is fully dissolved before use

and consider using the lowest possible final DMSO concentration (e.g., 0.1% v/v) in your assays.

Q4: Are there any general strategies to improve the solubility of challenging compounds like PIKfyve-

IN-2 in biological assays? While specific formulations for PIKfyve-IN-2 are not documented, general

approaches for poorly soluble drugs include:

Particle Size Reduction: Techniques like nanocrystallization can increase surface area and

dissolution rate [2].
Use of Surfactants: Surfactants can improve wetting and prevent precipitation, though they may add

complexity [2].
Lipid-Based Delivery Systems: For in vivo studies, formulating the compound in lipid-based

systems can enhance solubility and absorption [2].
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Problem Possible Cause Suggested Solution

Incomplete
Dissolution

Solvent is not pure,
anhydrous DMSO; insufficient

energy for dissolution.

Use a newly opened bottle of DMSO. Ensure
sonication with warming to 60°C is

performed [1].

Loss of Activity Stock solution is outdated or

has undergone multiple
freeze-thaw cycles.

Prepare fresh stock solutions. Store in small,

single-use aliquots at -80°C to minimize
freeze-thaw cycles [1].

Precipitation in
Assay

Compound is crashing out
upon dilution into aqueous

buffer.

Dilute the stock solution in a step-wise manner.
Ensure the final DMSO concentration is kept

low (e.g., ≤0.5%).

High
Background/Cell
Death

Final DMSO concentration in

cell culture is too high.

Confirm that the final DMSO concentration is

not cytotoxic (typically ≤0.5%). Include a
vehicle control (DMSO-only) in your

experiments.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the key steps for preparing a stable PIKfyve-IN-2 stock solution.
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Start: Prepare PIKfyve-IN-2

Use anhydrous DMSO from
newly opened bottle

Add solvent to powder
and vortex briefly

Sonicate while warming
to 60°C until clear

Prepare single-use
aliquots

Store at -80°C
(Stable for 6 months)

For use, thaw and keep
at 4°C for short term

Avoid repeated
freeze-thaw cycles

Click to download full resolution via product page

Key Considerations for Experimental Design

Solvent Impact: The note that "Hygroscopic DMSO has a significant impact on the solubility of
product" is critical [1]. Always take care to prevent water absorption in your DMSO stocks.
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Beyond Solubility: When moving to in vivo studies, be aware that PIKfyve-IN-2 belongs to a

chemical class where metabolic instability has been a challenge in earlier compounds [3]. While
PIKfyve-IN-2's specific metabolic profile isn't detailed, this historical context suggests that careful

pharmacokinetic analysis would be essential for in vivo work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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